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Compound of Interest

Compound Name: GRC-17536

Cat. No.: B1574627

Disclaimer: GRC-17536 is an investigational pharmaceutical compound developed by
Glenmark Pharmaceuticals.[1][2][3] As a controlled-distribution substance, a specific, public
Safety Data Sheet (SDS) containing official disposal instructions is not readily available. The
following procedures are based on general best practices for the disposal of research-grade
pharmaceutical and chemical compounds. Researchers, scientists, and drug development
professionals must always consult the specific SDS provided by the manufacturer and adhere
to all local, state, and federal regulations.

Immediate Safety and Logistical Information

GRC-17536 is an orally available inhibitor of the Transient Receptor Potential Ankyrin 1
(TRPAZ1), a pain receptor.[3] While comprehensive public safety data is limited, its intended
biological activity necessitates careful handling to avoid unintended physiological effects. All
handling and disposal should be conducted by trained personnel in a controlled laboratory
environment, utilizing appropriate Personal Protective Equipment (PPE), including but not
limited to safety glasses, lab coats, and chemical-resistant gloves.

Step-by-Step Disposal Protocol for Research
Quantities

This protocol provides a general framework for the disposal of small, research-level quantities
of GRC-17536.
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Step 1: Consultation and Assessment

Obtain the Safety Data Sheet (SDS): The SDS is the primary source of information for
handling and disposal. Request the SDS for GRC-17536 directly from the supplier or
manufacturer (Glenmark Pharmaceuticals/Ichnos Sciences).

Review Local Regulations: Consult your institution's Environmental Health and Safety (EHS)
department to ensure compliance with all hazardous waste regulations.

Characterize the Waste: Determine if the waste is pure GRC-17536, a solution, or mixed with
other materials. This will dictate the appropriate disposal pathway.

Step 2: Waste Segregation and Collection

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.
The label should clearly state "Hazardous Waste," the chemical name "GRC-17536," and
any other components.

Avoid Mixing: Do not mix GRC-17536 waste with other waste streams unless explicitly
permitted by your EHS department. Incompatible waste mixing can lead to dangerous
chemical reactions.

Secure Storage: Store the sealed waste container in a designated, secure satellite
accumulation area until it is collected by trained waste management personnel.

Step 3: Final Disposal

» Professional Disposal: The final disposal of GRC-17536 waste must be handled by a
licensed hazardous waste disposal contractor.

 Incineration: Based on environmental clearance documents for the manufacturing of GRC-
17536, high-temperature incineration at a permitted Treatment, Storage, and Disposal
Facility (TSDF) is a standard method for pharmaceutical waste.[4][5] This method ensures
the complete destruction of the active compound.

o Documentation: Maintain a detailed log of the waste, including the quantity, date of
generation, and date of pickup by the disposal contractor. Retain all disposal manifests and

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1574627?utm_src=pdf-body
https://www.benchchem.com/product/b1574627?utm_src=pdf-body
https://www.benchchem.com/product/b1574627?utm_src=pdf-body
https://www.benchchem.com/product/b1574627?utm_src=pdf-body
https://www.benchchem.com/product/b1574627?utm_src=pdf-body
https://www.benchchem.com/product/b1574627?utm_src=pdf-body
https://www.benchchem.com/product/b1574627?utm_src=pdf-body
https://environmentclearance.nic.in/DownloadPfdFile.aspx?FileName=peHSAfR78RlLhAB1LOmCFT34Ip47qPjelUtEKQsLbQYsdR9R/LzeparTSIHuE+C6sFqE2OcgCDDA7Vf3n+IV6aRvWmdMfbYUfQJnBPd7SVKVd55M90TTtf2uoEGFdYBZ&FilePath=93ZZBm8LWEXfg+HAlQix2fE2t8z/pgnoBhDlYdZCxzUI4D0y0DyH4SbeEYqwvEmbzJ93uSdf1XR4VVIsqocs0Q==
https://environmentclearance.nic.in/writereaddata/Online/EDS/16_Mar_2018_1711328907WBJMG4FGLENMARK.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

certificates of destruction as required by regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of GRC-
17536.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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